Cas no 142336-29-6 (1,3-Benzenedimethanol, 2,2'-[1,3-propanediylbis(oxy)]bis[5-chloro-)

1,3-Benzenedimethanol, 2,2'-[1,3-propanediylbis(oxy)]bis[5-chloro- structure
142336-29-6 structure
Product Name:1,3-Benzenedimethanol, 2,2'-[1,3-propanediylbis(oxy)]bis[5-chloro-
CAS No:142336-29-6
MF:C19H22Cl2O6
MW:417.280384540558
CID:1316510
PubChem ID:14982622
Update Time:2025-04-20

1,3-Benzenedimethanol, 2,2'-[1,3-propanediylbis(oxy)]bis[5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol, 2,2'-[1,3-propanediylbis(oxy)]bis[5-chloro-
    • [5-chloro-2-[3-[4-chloro-2,6-bis(hydroxymethyl)phenoxy]propoxy]-3-(hydroxymethyl)phenyl]methanol
    • DTXSID60566490
    • {Propane-1,3-diylbis[oxy(5-chlorobenzene-2,1,3-triyl)]}tetramethanol
    • 142336-29-6
    • Inchi: 1S/C19H22Cl2O6/c20-16-4-12(8-22)18(13(5-16)9-23)26-2-1-3-27-19-14(10-24)6-17(21)7-15(19)11-25/h4-7,22-25H,1-3,8-11H2
    • InChI Key: GWOLWYCUCOFDIK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CO)C(=C(CO)C=1)OCCCOC1C(CO)=CC(=CC=1CO)Cl

Computed Properties

  • Exact Mass: 416.07946
  • Monoisotopic Mass: 416.0793438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38
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